N-(4-bromo-2-fluorophenyl)-2-((4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide

• IUPAC Name: N-(4-bromo-2-fluorophenyl)-2-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C17H14BrFN4O2S/c1-2-14-22-17(25-23-14)10-5-6-20-16(7-10)26-9-15(24)21-13-4-3-11(18)8-12(13)19/h3-8H,2,9H2,1H3,(H,21,24)
• InChI Key: XPHCTKMMKLFGQD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=CC(=NC=C2)SCC(=O)NC3=C(C=C(C=C3)Br)F
• Molecular Formula: C17H14BrFN4O2S
• Molecular Weight: 437.3 g/mol

Description

N-(4-bromo-2-fluorophenyl)-2-((4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H14BrFN4O2S and its molecular weight is 437.29. The purity is usually 95%.
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Scientific Research Applications

Antiproliferative Activity

Research on pyridine linked thiazole hybrids has demonstrated promising antiproliferative effects. These compounds have been synthesized and tested against various cancer cell lines, including liver carcinoma (HepG2), laryngeal carcinoma (Hep-2), prostate cancer (PC3), and breast cancer (MCF-7). Some derivatives showed significant anticancer activity, particularly against MCF-7 and HepG2 cell lines, with IC50 values in the low micromolar range. This suggests potential applications in cancer therapy, with docking studies providing insights into their mechanisms of action (Alaa M. Alqahtani, A. Bayazeed, 2020).

Antimicrobial Activity

Several studies have synthesized and evaluated the antimicrobial properties of novel sulphonamide derivatives, including compounds with aminothiazole, amino-oxazole, and pyridine-4-ylamino structures. These compounds displayed good antimicrobial activity, with some exhibiting high activity against a range of microbial strains. The antimicrobial activities of these compounds, supported by computational calculations, indicate their potential as antimicrobial agents (Asmaa M. Fahim, Eman H. I. Ismael, 2019).

Anticancer Activity

Another area of application is in the development of compounds with anticancer activity. Synthesized derivatives of thiazole and pyridine have been tested against human cancer cell lines, showing anticancer activity at low concentrations compared to reference drugs. These findings underscore the potential of such compounds in developing new anticancer therapies (A. G. Hammam et al., 2005).